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Compound of Interest

Compound Name: Dienomycin B

Cat. No.: B15564563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dienomycin B, a natural product produced by the bacterium Streptomyces sp. (strain MC 67-

C1), has been identified as a compound with weak antibacterial activity. This document aims to

provide a consolidated overview of the currently available information regarding its analytical

standards. However, it is important to note that detailed public data on Dienomycin B is

scarce.

Chemical and Physical Properties
A comprehensive public profile of the physicochemical properties of Dienomycin B is not

readily available. The following table summarizes the known identifiers for this compound.

Property Value

CAS Number 27542-55-8

Molecular Formula C₁₈H₂₃NO₂

Synonym
3-Methyl-2-[(1E,3E)-4-phenyl-1,3-butadienyl]-4-

piperidinol=acetate

Mechanism of Action and Signaling Pathways

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15564563?utm_src=pdf-interest
https://www.benchchem.com/product/b15564563?utm_src=pdf-body
https://www.benchchem.com/product/b15564563?utm_src=pdf-body
https://www.benchchem.com/product/b15564563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Currently, there is no publicly available scientific literature detailing the specific mechanism of

action of Dienomycin B or any associated cellular signaling pathways. Its classification as a

weak antibacterial agent suggests it may interfere with essential bacterial processes, but

further research is required to elucidate the precise molecular targets.

Experimental Protocols
Detailed, validated experimental protocols for the use of Dienomycin B as an analytical

standard are not available in the public domain. The development of such protocols would

require further investigation into its stability, solubility, and reactivity.

Data Presentation
Due to the limited availability of quantitative data, a structured table for easy comparison of

various experimental parameters cannot be provided at this time.

Conclusion
The information available on Dienomycin B is currently limited to its basic identification and a

general characterization of its antibacterial properties. For researchers, scientists, and drug

development professionals interested in utilizing Dienomycin B, further in-depth studies are

necessary to establish comprehensive analytical standards, elucidate its mechanism of action,

and develop standardized experimental protocols. The lack of detailed public information

underscores an opportunity for novel research into this natural product.
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[https://www.benchchem.com/product/b15564563#dienomycin-b-analytical-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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